Cas no 118132-09-5 (1,2-Benzenedicarbonitrile,4,5-diethoxy-)
118132-09-5 structure
Product Name:1,2-Benzenedicarbonitrile,4,5-diethoxy-
CAS No:118132-09-5
MF:C12H12N2O2
MW:216.235882759094
CID:132901
PubChem ID:45094453
Update Time:2025-04-19
1,2-Benzenedicarbonitrile,4,5-diethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile,4,5-diethoxy-
- 1,2-Benzenedicarbonitrile,4,5-diethoxy-(9CI)
- 118132-09-5
- 4,5-Diethoxyphthalonitrile
-
- Inchi: 1S/C12H12N2O2/c1-3-15-11-5-9(7-13)10(8-14)6-12(11)16-4-2/h5-6H,3-4H2,1-2H3
- InChI Key: CEPXGDYQQGQBRU-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C#N)C(C#N)=CC=1OCC
Computed Properties
- Exact Mass: 216.08996
- Monoisotopic Mass: 216.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 2
Experimental Properties
- PSA: 66.04
1,2-Benzenedicarbonitrile,4,5-diethoxy- Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
118132-09-5 (1,2-Benzenedicarbonitrile,4,5-diethoxy-) Related Products
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